Cas no 177735-13-6 (Benzoic acid,3-(3-methyl-2-thienyl)-)
177735-13-6 structure
Product Name:Benzoic acid,3-(3-methyl-2-thienyl)-
CAS No:177735-13-6
MF:C12H10O2S
MW:218.271602153778
CID:112706
PubChem ID:21838342
Update Time:2025-04-18
Benzoic acid,3-(3-methyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(3-methyl-2-thienyl)-
- 3-(3-METHYLTHIOPHEN-2-YL)BENZOIC ACID
- Benzoic acid,3-(3-methyl-2-thienyl)
- 3-(5-Nitrothiophen-2-yl)benzoic acid
- 3-(5-Cyanothiophen-2-yl)benzoic acid
- Benzoic acid, 3-(3-methyl-2-thienyl)-
- AKOS018557305
- DTXSID50618679
- 177735-13-6
- SCHEMBL6139747
-
- Inchi: 1S/C12H10O2S/c1-8-5-6-15-11(8)9-3-2-4-10(7-9)12(13)14/h2-7H,1H3,(H,13,14)
- InChI Key: FYFOEBIKMHZLAB-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 65.54000
- LogP: 3.42170
Benzoic acid,3-(3-methyl-2-thienyl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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